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In the demanding environments of high-temperature applications, material selection is
paramount. Titanium diboride (TiB2) and titanium carbide (TiC) composites have emerged as
promising candidates due to their exceptional thermal stability and mechanical properties. This
guide provides an objective comparison of the high-temperature strength of TiB2-TiC
composites against other leading high-temperature ceramics, supported by experimental data,
detailed methodologies, and mechanistic insights.

Comparative Analysis of High-Temperature
Mechanical Properties

The high-temperature performance of ceramic composites is critical for their application in
extreme environments. This section presents a comparative summary of the flexural strength,
fracture toughness, and hardness of TiB2-TiC composites against silicon carbide (SiC) and
zirconium diboride-silicon carbide (ZrB2-SiC) composites at elevated temperatures.

Data Presentation
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The following tables summarize the quantitative data gathered from various experimental
studies. It is important to note that the properties of these composites are highly dependent on
the specific composition (e.g., vol% of reinforcement) and the synthesis method employed.

Table 1: High-Temperature Flexural Strength of Ceramic Composites

Test
Material Sintering Flexural
. Temperature Reference
Composition Method °C) Strength (MPa)
] ] Spark Plasma Room
TiB2-30wt% TiC S 739 [1]
Sintering Temperature
i ] Spark Plasma
TiB2-30wt% TiC o 1400 439 [2]
Sintering
Monolithic TiC Hot Pressing 1400 247 [2]
B4C- Reaction Room
: : o 425 [3]
10%TiB2-30%TiC  Sintering Temperature
] ] Spark Plasma Room
SiC-10vol% TiB2 S 553 [4]
Sintering Temperature
ZrB2-20vol% SiC  Hot Pressing 1500 240 [5]
ZrB2-30vol% SiC  Hot Pressing 1800 48 - 112 N/A

Table 2: High-Temperature Fracture Toughness of Ceramic Composites
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. ) . Test Fracture
Material Sintering
. Temperature Toughness Reference
Composition Method
(°C) (MPa-m*/?)
TiB2-TiC-Ni (5 o Room
Sintering 7.41 N/A
wit%b) Temperature
TiB2-TiC-Ni (10 o Room
Sintering 8.44 N/A
wit%) Temperature
B4C- Reaction Room
: : _ 8.2 [3]
10%TiB2-30%TiC  Sintering Temperature
) ] Spark Plasma Room
SiC-10vol% TiB2 o 5.7 [4]
Sintering Temperature
SiC-TiB2-TiC (60- Spark Plasma Room 6.2 6]
25-15 vol%) Sintering Temperature '
) High Pressure Room
ZrB2-20wt% SiC o 6.49 - 7.06 [7]
Sintering Temperature
Table 3: High-Temperature Hardness of Ceramic Composites
. . . Test
Material Sintering Hardness
. Temperature Reference
Composition Method . (GPa)
(°C)
] . Spark Plasma Room
TiB2-30wt% TiC o 222 [1]
Sintering Temperature
- Combustion Room
TiC-TiB: _ 28.5 [6]
Synthesis Temperature
] ] Spark Plasma Room
SiC-10vol% TiB2 S 28 [4]
Sintering Temperature
) High Pressure Room
ZrB2-20wt% SiC o 16.68 - 24.18 [7]
Sintering Temperature
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Experimental Protocols

The data presented in this guide are derived from rigorous experimental procedures. The
following sections detail the methodologies for material synthesis and high-temperature
mechanical testing.

Material Synthesis

Spark Plasma Sintering (SPS): A common method for producing dense ceramic composites.[8]

Powder Preparation: Starting powders of TiBz, TiC, and any additives are mixed in desired
proportions, often using ball milling to ensure homogeneity.

Die Setup: The mixed powder is placed in a graphite die.

Sintering Process: A pulsed direct current is passed through the graphite die and the powder
compact, while uniaxial pressure is applied. This combination of electrical current and
pressure allows for rapid heating and densification at lower temperatures and shorter holding
times compared to conventional sintering methods. Typical SPS parameters for TiB2-TiC
composites involve temperatures ranging from 1500°C to 2000°C and pressures from 30 to
80 MPa, with holding times of 5 to 15 minutes.[1][9]

Self-Propagating High-Temperature Synthesis (SHS): An energy-efficient method that utilizes
the exothermic reaction between reactants to synthesize materials.[10][11]

Reactant Mixing: Elemental or compound powders (e.qg., Ti, BaC, and C) are mixed in a
stoichiometric ratio.

Ignition: The powder mixture is ignited at a point by a heat source (e.g., a heated tungsten
coil).

Combustion Wave Propagation: Once ignited, a self-sustaining combustion wave propagates
through the reactant mixture, converting it into the desired composite product.

Densification: The synthesized porous composite can be densified simultaneously or in a
subsequent step, for instance by applying high pressure during or immediately after the SHS
reaction.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/227904426_Comparison_of_Methods_to_Determine_the_Fracture_Toughness_of_Three_Glass-Ceramics_at_Elevated_Temperature
https://www.researchgate.net/publication/267215233_Three-Point_Bending_Test_at_Extremely_High_Temperature_Enhanced_by_Real-Time_Observation_and_Measurement
https://www.researchgate.net/publication/319995145_Effects_of_different_sintering_methods_on_the_properties_of_SiC-TiC_SiC-TiB_2_composites
https://www.mdpi.com/1996-1944/15/24/8750
https://www.researchgate.net/publication/341153536_Mechanical_and_tribological_properties_of_TiB2-SiC_and_TiB2-SiC-GNPs_ceramic_composites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

High-Temperature Mechanical Testing

Flexural Strength (Three-Point Bending Test): This test is widely used to determine the

modulus of rupture of brittle materials at elevated temperatures.[1]

Specimen Preparation: Rectangular bar specimens are prepared with precise dimensions.

Test Setup: The specimen is placed on two support pins within a high-temperature furnace. A
third loading pin is positioned at the center of the specimen on the opposite side.

Heating: The furnace heats the specimen to the desired test temperature.

Loading: A compressive load is applied to the central loading pin at a constant displacement
rate until the specimen fractures.

Data Acquisition: The fracture load is recorded to calculate the flexural strength.

Fracture Toughness (Indentation Fracture Method): A common technique to estimate the

fracture toughness of ceramics.[12]

Surface Preparation: The surface of the ceramic specimen is polished to a mirror finish.

Indentation: A Vickers diamond indenter is used to create an indentation on the polished
surface at a specific load.

Crack Measurement: The lengths of the radial cracks emanating from the corners of the
indentation are measured using an optical microscope.

Calculation: The fracture toughness is calculated using a formula that relates the indentation
load, the crack lengths, and the material's elastic modulus and hardness.

Mandatory Visualization
Experimental Workflow for High-Temperature
Mechanical Testing
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Caption: Experimental workflow for high-temperature mechanical property evaluation.

High-Temperature Strengthening and Toughening
Mechanisms in TiB2-TiC Composites
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Strengthening & Toughening Mechanisms at High Temperature
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Caption: Interplay of high-temperature strengthening and toughening mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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